Cas no 1001518-97-3 (3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide)

• Product Name: 3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide
• CAS No: 1001518-97-3
• MF: C₁₀H₁₃F₃N₄O
• MW: 262.231631994247
• MDL: MFCD03419754
• CID: 3058827
• PubChem ID: 7018518
• Update Time: 2025-10-28

3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(5-Cyclopropyl-3-trifluoromethyl-pyrazol-1-yl)-propionic acid hydrazide
• 3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide
• 3-[5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanohydrazide
• CS-0286884
• DTXSID201150169
• EN300-228429
• BBL039369
• 1001518-97-3
• 3-[5-cyclopropyl-3-(trifluoromethyl)pyrazol-1-yl]propanehydrazide
• 5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazole-1-propanoic acid hydrazide
• 3-[5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanehydrazide
• 3-(5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)propanehydrazide
• STK313385
• AKOS000308374

• MDL： MFCD03419754
• Inchi： 1S/C10H13F3N4O/c11-10(12,13)8-5-7(6-1-2-6)17(16-8)4-3-9(18)15-14/h5-6H,1-4,14H2,(H,15,18)
• InChI Key： BXGTWNUKZBTFDZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2CC2)N(CCC(NN)=O)N=1)(F)F

Computed Properties

• Exact Mass: 262.104146g/mol
• Monoisotopic Mass: 262.104146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 262.23g/mol
• XLogP3: 0.2
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide

Compound CAS No. 1001518-97-3: 3-5-Cyclopropyl-3-(Trifluoromethyl)-1H-Pyrazol-1-Ylpropanehydrazide

The compound with CAS No. 1001518-97-3, known as 3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a cyclopropyl group, a trifluoromethyl substituent, and a pyrazole ring system. These structural features contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The cyclopropyl group within this compound is known to enhance the molecule's stability and bioavailability, making it a promising candidate for therapeutic applications. Additionally, the presence of a trifluoromethyl group introduces electron-withdrawing effects, which can modulate the compound's reactivity and pharmacokinetic properties.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecular architectures. Researchers have explored its use in constructing heterocyclic frameworks, which are essential components of many bioactive molecules. The pyrazole ring system, in particular, has been shown to exhibit significant biological activity when appropriately substituted with functional groups like cyclopropyl and trifluoromethyl.

From a synthetic perspective, the preparation of 3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide involves a series of carefully designed reactions that highlight the versatility of modern organic synthesis techniques. The incorporation of the cyclopropyl group typically requires specialized methods to ensure regioselectivity and stability, while the introduction of the trifluoromethyl group often involves electrophilic fluorination or other advanced fluorination strategies.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against various enzymes implicated in inflammatory diseases. For instance, studies have shown that it can effectively inhibit cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool in cancer research.

The unique combination of structural features in 3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanehydrazide also positions it as a potential candidate for materials science applications. Its electronic properties make it suitable for use in organic electronics, where molecules with tailored electronic characteristics are highly sought after.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and reduce costs. Additionally, efforts are being made to explore its potential as a lead compound in drug discovery programs targeting various therapeutic areas. The integration of computational chemistry tools with experimental studies is expected to provide deeper insights into its structure-property relationships and guide future modifications.

In conclusion, 3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-Ylpropanehydrazide (CAS No. 1001518-97-3) stands out as a versatile and intriguing molecule with broad implications across multiple scientific disciplines. Its unique structure, combined with its promising biological and material properties, ensures that it will remain an area of active research for years to come.